Cas no 157311-93-8 (2,3-Pyridinedicarbonitrile, 4-methyl-)

2,3-Pyridinedicarbonitrile, 4-methyl- structure
157311-93-8 structure
Product Name:2,3-Pyridinedicarbonitrile, 4-methyl-
CAS No:157311-93-8
MF:C8H5N3
MW:143.145400762558
CID:107740
PubChem ID:14963972
Update Time:2024-02-29

2,3-Pyridinedicarbonitrile, 4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Pyridinedicarbonitrile,4-methyl-
    • 2,3-Pyridinedicarbonitrile,4-methyl-(9CI)
    • 2,3-Pyridinedicarbonitrile, 4-methyl-
    • Inchi: 1S/C8H5N3/c1-6-2-3-11-8(5-10)7(6)4-9/h2-3H,1H3
    • InChI Key: PASBXIWCOQQXDM-UHFFFAOYSA-N
    • SMILES: N1C=CC(C)=C(C#N)C=1C#N

Computed Properties

  • Exact Mass: 143.048347172g/mol
  • Monoisotopic Mass: 143.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.5
  • XLogP3: 1
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